N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide

• IUPAC Name: N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide
• InChI: InChI=1S/C13H17BrN2O3/c1-13(19-3,8-4-5-8)12(17)16-11-6-10(18-2)9(14)7-15-11/h6-8H,4-5H2,1-3H3,(H,15,16,17)
• InChI Key: YPDBISPBBHKGQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC1)(C(=O)NC2=NC=C(C(=C2)OC)Br)OC
• Molecular Formula: C13H17BrN2O3
• Molecular Weight: 329.19 g/mol

Description

N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide is a chemical compound that belongs to the class of pyridine derivatives. This compound is characterized by the presence of a bromine atom at the 5th position and a methoxy group at the 4th position of the pyridine ring. Additionally, it contains a cyclopropyl and a methoxy group attached to a propanamide moiety. This unique structure imparts specific chemical and physical properties to the compound, making it of interest in various scientific research fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Methoxylation: The methoxy group at the 4th position can be introduced via a nucleophilic substitution reaction using methanol and a suitable base.

Cyclopropylation: The cyclopropyl group can be introduced through a cyclopropanation reaction using a cyclopropyl halide and a strong base.

Amidation: The final step involves the formation of the propanamide moiety through an amidation reaction using an appropriate amine and a coupling reagent such as EDCI or HATU.

Industrial Production Methods

Industrial production of N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol for methoxylation.

Major Products

Oxidation: Formation of corresponding pyridine N-oxide derivatives.

Reduction: Formation of reduced amide derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. For example, it may inhibit the activity of certain kinases or proteases, leading to altered cellular functions.

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-2-methoxypyridine
• 4-Methoxypyridine
• 5-Bromo-4-methoxypyridin-2-amine

Uniqueness

N-(5-bromo-4-methoxypyridin-2-yl)-2-cyclopropyl-2-methoxypropanamide is unique due to the presence of both cyclopropyl and methoxy groups attached to the propanamide moiety. This structural feature imparts distinct chemical reactivity and biological activity compared to similar compounds.